![molecular formula C17H19N5O3 B5565065 2-{2-[2-(3,5-dimethylisoxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolo[1,2-d][1,2,4]triazin-1(2H)-one](/img/structure/B5565065.png)
2-{2-[2-(3,5-dimethylisoxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolo[1,2-d][1,2,4]triazin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to the pyrrolo[1,2-d][1,2,4]triazine class of chemicals. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. However, for the specific compound mentioned, the focus here is strictly on its chemical nature and properties, excluding any pharmacological aspects.
Synthesis Analysis
The synthesis of related pyrrolo[1,2-d][1,2,4]triazines can involve cyclization of N-carbethoxyhydrazides or by rearrangement of pyrrolyl-2-oxadiazolones. Methylation reactions can further modify these compounds, producing mixtures of O-methylated and N-methylated derivatives, separable by gas chromatography and identifiable by IR and 1H NMR spectra (Lancelot, Maume, & Robba, 1981).
Molecular Structure Analysis
Crystal structure analysis reveals that compounds within this family can exhibit diverse conformations. For example, derivatives have been identified with monoclinic symmetry, specific unit cell dimensions, and intermolecular hydrogen bonding patterns that influence their molecular arrangements (Dolzhenko et al., 2011).
Chemical Reactions and Properties
Pyrrolo[1,2-d][1,2,4]triazines undergo various chemical reactions, including electrophilic substitution and methylation. These reactions can be influenced by the nature of substituents and reaction conditions. The functional groups in the compound structure, such as the isoxazole and pyrrolidine rings, significantly impact its reactivity and the types of chemical transformations it can undergo (Rischke, Seitz, & Frenzen, 1993).
properties
IUPAC Name |
2-[2-[2-(3,5-dimethyl-1,2-oxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O3/c1-11-16(12(2)25-19-11)13-5-4-8-21(13)15(23)9-22-17(24)14-6-3-7-20(14)10-18-22/h3,6-7,10,13H,4-5,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQWLKBRFBSZXBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C2CCCN2C(=O)CN3C(=O)C4=CC=CN4C=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{2-[2-(3,5-dimethylisoxazol-4-yl)pyrrolidin-1-yl]-2-oxoethyl}pyrrolo[1,2-d][1,2,4]triazin-1(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.